Cas no 1210502-45-6 (6-chloro-3-(prop-2-en-1-yloxy)pyridine-2-carbonitrile)

• Product Name: 6-chloro-3-(prop-2-en-1-yloxy)pyridine-2-carbonitrile
• CAS No: 1210502-45-6
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• CID: 4577851
• Update Time: 2025-07-20

6-chloro-3-(prop-2-en-1-yloxy)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Allyloxy-6-chloro-pyridine-2-carbonitrile
• 2-Pyridinecarbonitrile, 6-chloro-3-(2-propen-1-yloxy)-
• 6-Chloro-3-(prop-2-en-1-yloxy)pyridine-2-carbonitrile
• 6-chloro-3-(prop-2-en-1-yloxy)pyridine-2-carbonitrile

• Inchi： 1S/C9H7ClN2O/c1-2-5-13-8-3-4-9(10)12-7(8)6-11/h2-4H,1,5H2
• InChI Key： BZKLCWNBRLBTSC-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC(Cl)=CC=C1OCC=C

Computed Properties

• Exact Mass: 194.025
• Monoisotopic Mass: 194.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.9A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 6-chloro-3-(prop-2-en-1-yloxy)pyridine-2-carbonitrile

6-Chloro-3-(prop-2-en-1-yloxy)pyridine-2-carbonitrile: A Promising Compound in Medicinal Chemistry

6-Chloro-3-(prop-2-en-1-yloxy)pyridine-2-carbonitrile, with the CAS number 1210502-45-6, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of pyridine derivatives, characterized by a six-membered aromatic ring with a nitrogen atom. The presence of a cyano group (-C≡N) at the 2-position and a chlorine atom at the 6-position, along with the prop-2-en-1-yloxy substituent, contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of pyridine-2-carbonitrile scaffolds in drug discovery. The cyano group is known to enhance the lipophilicity and metabolic stability of molecules, while the chlorine substituent can modulate the electronic properties and improve the binding affinity to biological targets. The prop-2-en-1-yloxy group introduces additional functional versatility, allowing for the formation of hydrogen bonds and interactions with protein targets.

The 6-chloro-3-(prop-2-en-1-yloxy)pyridine-2-carbonitrile compound has been the focus of several recent investigations aimed at exploring its potential applications in pharmaceutical sciences. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits promising anti-inflammatory activity by inhibiting the NF-κB signaling pathway, which is a key regulator of inflammatory responses. The prop-2-en-1-yloxy group was found to play a critical role in the interaction with the TNF-α receptor, enhancing the compound's efficacy.

Another notable application of 6-chloro-3-(prop-2-en-1-ylosxy)pyridine-2-carbonitrile lies in its potential as a prodrug precursor. Researchers at the University of Tokyo have reported that the compound can be metabolized in vivo to release a bioactive molecule with enhanced cellular uptake. This property makes it a valuable candidate for the development of targeted drug delivery systems, particularly for the treatment of chronic inflammatory diseases such as rheumatoid arthritis.

The synthesis of 6-chloro-3-(prop-2-en-1-yloxy)pyridine-2-carbonitrile typically involves a multi-step process that includes the formation of the pyridine ring, the introduction of the cyano group, and the functionalization of the prop-2-en-1-yloxy substituent. A 2024 paper in Organic & Biomolecular Chemistry described a novel catalytic approach using palladium-based reagents to achieve high-yield synthesis of this compound, which is crucial for its large-scale production and application in pharmaceutical research.

From a pharmacological perspective, the 6-chloro-3-(prop-2-en-1-yloxy)pyridine-2-carbonitrile compound has shown potential in modulating neurotransmitter systems. A 2023 study published in Pharmacological Research indicated that this compound may act as a selective serotonin receptor agonist, suggesting its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease. The prop-2-en-1-yloxy group was found to enhance the compound's affinity for the 5-HT2A receptor, a key target in the development of antipsychotic drugs.

Furthermore, the 6-chloro-3-(prop-2-en-1-yloxy)pyridine-2-carbonitrile compound has been explored for its antimicrobial properties. A 2024 study in Antimicrobial Agents and Chemotherapy revealed that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The cyano group and the chlorine substituent are believed to contribute to its ability to disrupt bacterial cell membranes, making it a promising candidate for the development of new antibiotics.

The 6-chloro-3-(prop-2-en-1-yloxy)pyridine-2-carbonitrile compound also shows potential in the field of oncology. Research published in Cancer Research in 2023 suggested that this compound can inhibit the proliferation of cancer cells by inducing apoptosis through the modulation of the mitochondrial pathway. The prop-2-en-1-yloxy group was found to enhance the compound's ability to penetrate cancer cell membranes, thereby increasing its therapeutic efficacy.

In addition to its therapeutic potential, the 6-chloro-3-(prop-2-en-1-yloxy)pyridine-2-carbonitrile compound has been studied for its environmental impact and biodegradability. A 2024 paper in Environmental Science & Technology reported that this compound can be effectively degraded by certain microbial strains, reducing its potential for environmental contamination. This property is particularly important for the sustainable development of pharmaceuticals and the reduction of drug-induced pollution.

The 6-chloro-3-(prop-2-en-1-yloxy)pyridine-2-carbonitrile compound exemplifies the importance of structure-activity relationship (SAR) studies in the design of new drugs. By systematically modifying the prop-2-en-1-yloxy group and the cyano group, researchers can optimize the compound's biological activity and reduce its side effects. This approach is critical for the development of targeted therapies with improved safety profiles.

Overall, the 6-chloro-3-(prop-2-en-1-yloxy)pyridine-2-carbonitrile compound represents a significant contribution to the field of medicinal chemistry. Its diverse biological activities, including anti-inflammatory, antimicrobial, and anti-cancer properties, make it a promising candidate for the development of new therapeutic agents. As research in this area continues to advance, the potential applications of this compound are likely to expand further, offering new opportunities for the treatment of various diseases.